Cas no 2094368-49-5 (1-(2-Thienylcarbonyl)-3-piperidinemethanesulfonyl fluoride)

• Product Name: 1-(2-Thienylcarbonyl)-3-piperidinemethanesulfonyl fluoride
• CAS No: 2094368-49-5
• MF: C₁₁H₁₄FNO₃S₂
• MW: 291.362164020538
• CID: 5409113
• PubChem ID: 126816833
• Update Time: 2025-06-27

1-(2-Thienylcarbonyl)-3-piperidinemethanesulfonyl fluoride Chemical and Physical Properties

Names and Identifiers

• Z2867514954
• 2094368-49-5
• EN300-6689345
• [1-(thiophene-2-carbonyl)piperidin-3-yl]methanesulfonyl fluoride
• AKOS033937388
• 1-(2-Thienylcarbonyl)-3-piperidinemethanesulfonyl fluoride

• Inchi： 1S/C11H14FNO3S2/c12-18(15,16)8-9-3-1-5-13(7-9)11(14)10-4-2-6-17-10/h2,4,6,9H,1,3,5,7-8H2
• InChI Key： VTFLFFYFXRUXFB-UHFFFAOYSA-N
• SMILES： N1(C(C2SC=CC=2)=O)CCCC(CS(F)(=O)=O)C1

Computed Properties

• Exact Mass: 291.03991382g/mol
• Monoisotopic Mass: 291.03991382g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 407
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 91.1Ų

Experimental Properties

• Density: 1.377±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 463.1±15.0 °C(Predicted)
• pka: -2.35±0.40(Predicted)

Additional information on 1-(2-Thienylcarbonyl)-3-piperidinemethanesulfonyl fluoride

Introduction to 1-(2-Thienylcarbonyl)-3-piperidinemethanesulfonyl fluoride (CAS No. 2094368-49-5)

1-(2-Thienylcarbonyl)-3-piperidinemethanesulfonyl fluoride is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound, identified by its Chemical Abstracts Service (CAS) number 2094368-49-5, represents a unique molecular scaffold that combines the versatility of thienyl and piperidine moieties with the reactivity of a sulfonyl fluoride group. The structural features of this molecule make it a valuable intermediate in the synthesis of biologically active agents, particularly in the development of novel therapeutic entities.

The thienylcarbonyl moiety, characterized by a five-membered sulfur-containing heterocycle attached to a carbonyl group, introduces specific electronic and steric properties that can modulate the interactions of the compound with biological targets. Thiophene derivatives are well-documented for their broad spectrum of biological activities, including antimicrobial, anti-inflammatory, and anticancer effects. In contrast, the piperidine ring contributes to the compound's solubility and metabolic stability, which are critical factors in drug design. The presence of a sulfonyl fluoride group enhances the electrophilicity of the molecule, making it a suitable precursor for further functionalization via nucleophilic substitution reactions.

This compound has been extensively explored in recent years due to its potential applications in medicinal chemistry. One of the most promising areas of research involves its use as a building block for the synthesis of small-molecule inhibitors targeting enzyme-catalyzed processes. For instance, studies have demonstrated its utility in developing inhibitors of proteases and kinases, which are key players in various disease pathways. The sulfonyl fluoride group can be selectively displaced by nucleophiles such as amines or thiols, allowing for the introduction of diverse pharmacophores while maintaining the integrity of the core thienyl and piperidine structures.

Recent advancements in computational chemistry have further highlighted the significance of 1-(2-Thienylcarbonyl)-3-piperidinemethanesulfonyl fluoride. Molecular modeling studies suggest that this compound can exhibit high binding affinity to specific protein targets by leveraging hydrophobic interactions and hydrogen bonding networks. These insights have guided experimental efforts to optimize its pharmacokinetic properties and therapeutic efficacy. Additionally, green chemistry principles have been applied to improve synthetic methodologies, reducing waste and enhancing yield while maintaining high purity standards.

The pharmaceutical industry has shown particular interest in this compound due to its versatility as a synthetic intermediate. Researchers have utilized it in the preparation of derivatives with enhanced bioavailability and reduced toxicity. For example, modifications involving acylation or alkylation at the piperidine nitrogen have yielded compounds with improved pharmacological profiles. Furthermore, its incorporation into peptidomimetics has opened new avenues for addressing challenging therapeutic targets that were previously difficult to modulate with traditional small molecules.

In conclusion, 1-(2-Thienylcarbonyl)-3-piperidinemethanesulfonyl fluoride (CAS No. 2094368-49-5) represents a compelling candidate for further development in drug discovery and medicinal chemistry. Its unique structural features and reactivity profile make it an indispensable tool for synthetic chemists seeking to develop novel therapeutics. As research continues to uncover new applications for this compound, its importance in advancing pharmaceutical innovation is likely to grow even further.